Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC17348819
InChI: InChI=1S/C15H15F2NO2/c1-3-14(2)10-15(16,17)11-18(14)13(19)20-9-12-7-5-4-6-8-12/h1,4-8H,9-11H2,2H3/t14-/m1/s1
SMILES:
Molecular Formula: C15H15F2NO2
Molecular Weight: 279.28 g/mol

Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate

CAS No.:

Cat. No.: VC17348819

Molecular Formula: C15H15F2NO2

Molecular Weight: 279.28 g/mol

* For research use only. Not for human or veterinary use.

Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate -

Specification

Molecular Formula C15H15F2NO2
Molecular Weight 279.28 g/mol
IUPAC Name benzyl (2S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate
Standard InChI InChI=1S/C15H15F2NO2/c1-3-14(2)10-15(16,17)11-18(14)13(19)20-9-12-7-5-4-6-8-12/h1,4-8H,9-11H2,2H3/t14-/m1/s1
Standard InChI Key XKWWZEUSDYIRPD-CQSZACIVSA-N
Isomeric SMILES C[C@]1(CC(CN1C(=O)OCC2=CC=CC=C2)(F)F)C#C
Canonical SMILES CC1(CC(CN1C(=O)OCC2=CC=CC=C2)(F)F)C#C

Introduction

Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate is a synthetic organic compound that belongs to the class of pyrrolidine derivatives. These compounds are known for their diverse biological activities and are often investigated for their potential therapeutic applications. The specific compound features a pyrrolidine ring substituted with ethynyl and difluoro groups, which may enhance its biological activity and interaction with biological targets.

Synthesis Methods

The synthesis of Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate involves multi-step organic synthesis techniques. Common methods include reactions that carefully control conditions such as temperature, solvents, and catalysts to ensure high yields and purity of the final product.

Potential Applications

Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate has potential applications in medicinal chemistry due to its unique structure, which may confer distinct pharmacological properties. Similar compounds are often investigated for their activities in various pharmacological contexts, including drug development.

Comparison with Similar Compounds

Here is a comparison table of Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate with other pyrrolidine derivatives:

Compound NameCAS NumberKey Features
Benzyl (R)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate2227197-66-0Contains ethynyl and difluoro groups, (R) configuration .
Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylateNot specifiedContains ethynyl and difluoro groups, (S) configuration.
Benzyl 4-fluoro-2-methylpyrrolidineNot specifiedContains a single fluorine atom, less lipophilic.
4,4-DifluoropiperidineNot specifiedPiperidine ring instead of pyrrolidine.

Research Findings and Future Directions

While specific biological activities for Benzyl (S)-2-ethynyl-4,4-difluoro-2-methylpyrrolidine-1-carboxylate are not extensively documented, similar compounds have shown potential in various pharmacological contexts. Further research into its pharmacological profile will clarify its utility in therapeutic contexts. Interaction studies involving this compound are crucial for understanding its mechanism of action and optimizing it for better efficacy and safety profiles.

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